Cas no 57800-41-6 (3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol)

• Product Name: 3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol
• CAS No: 57800-41-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1606708
• PubChem ID: 441958
• Update Time: 2025-04-21

3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol
• phenol, 3-methoxy-4-(6-methoxy-2-benzofuranyl)-
• 3-Methoxy-4-(6-methoxybenzofuran-2-yl)phenol
• CHEBI:9980
• LMPK12160036
• Vignafuran
• CHEMBL233767
• C08993
• 2-(4-Hydroxy-2-methoxyphenyl)-6-methoxybenzofuran
• 57800-41-6
• G9CLF6S56A
• Q27108545
• UNII-G9CLF6S56A
• DTXSID40331688
• BDBM50213495
• DB-294413

• Inchi： 1S/C16H14O4/c1-18-12-5-3-10-7-16(20-14(10)9-12)13-6-4-11(17)8-15(13)19-2/h3-9,17H,1-2H3
• InChI Key： YCDZKMJZSGRQML-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=C1C1C=CC(=CC=1OC)O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.616
• PSA: 51.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids